Cas no 4271-30-1 ((4-Aminobenzoyl)-L-glutamic acid)

• Product name: (4-Aminobenzoyl)-L-glutamic acid
• CAS No: 4271-30-1
• MF: C₁₂H₁₄N₂O₅
• MW: 266.2500
• MDL: MFCD00042821
• CID: 44894
• PubChem ID: 24890463

(4-Aminobenzoyl)-L-glutamic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-(4-Aminobenzamido)pentanedioic acid
• P-Amino benzamide glutamic acid
• N-(4-Aminobenzoyl)-L-glutamic acid
• 4-Aminobenzoyl－L-glutamic acid
• 4-Aminobenzoyl-L-glutamicacid
• N-(4-aminobenzoyl)-L-Glutamic acid (Folic Acid Imp A)
• p-Aminobenzoylglutamic acid
• (p-aminobenzoyl)-L-glutamic acid
• 4-AMINOBENZOIC GLUTAMIC ACID
• 4-AMINOBENZOYLGLUTAMIC ACID
• 4-Aminobenzoyl-L-glutaminsaeure
• Folic acid impurity A
• H-4-ABZ-GLU-OH
• N-(4-aminobenzoyl)-L-Glutamic acid,Folic Ac
• N-(p-Aminobenzoyl)glutamic acid
• N-p-aminobenzoyl-L-glutamic ac
• Glutamicacid, N-(p-aminobenzoyl)- (6CI,7CI)
• Glutamic acid, N-(p-aminobenzoyl)-, L-(8CI)
• (4-Aminobenzoyl)-L-glutamic acid
• (p-Aminobenzoyl)glutamic acid
• N-(p-Aminobenzoyl)-L(+)-glutamic acid
• N-(p-Aminobenzoyl)-L-glutamic acid
• NSC 71042
• p-Aminobenzoyl-L-glutamic acid
• L-N-(p-Aminobenzoyl)glutamic acid
• 4-Aminobenzoyl-poly-gamma-glutamate
• 9BKY99A8HJ
• GADGMZDHLQLZRI-VIFPVBQESA-N
• N-(4-aminobenzene-1-carbonyl)-L-glutamic acid
• (2S)-2-[(4-aminobenzoyl)amino]pentanedioic acid
• Pabpgga
• L-Glutam
• N-4-Aminobenzoyl-L-glutamic acid
• L-Glutamic acid, N-(4-a
• N-(4-Aminobenzoyl)-L-glutamic acid, >=98% (TLC)
• 4-AMINOBENZOYLGLUTAMIC ACID [DSC]
• AKOS015855631
• N-(4-aminobenzoyl)-L-Glutamic acid (Folic Acid Imp A), Pharmaceutical Secondary Standard; Certified Reference Material
• CALCIUM FOLINATE IMPURITY A [EP IMPURITY]
• L-Glutamic acid, N-(4-aminobenzoyl)-
• BDBM50542900
• Folic acid impurity A, European Pharmacopoeia (EP) Reference Standard
• 4-AMINOBENZOYLGLUTAMIC ACID [USP-RS]
• 4-Aminobenzoylglutamate
• (2S)-2-[(4-aminophenyl)formamido]pentanedioic acid
• (2S)-2-[(4-Aminobenzoyl)amino]pentanedioic Acid (N-(4-Aminobenzoyl)-L-glutamic Acid)
• BCP15199
• CHEBI:61114
• N-(p-Aminobenzoyl)glutamic acid (VAN)
• SCHEMBL63083
• MFCD00042821
• METHOTREXATE IMPURITY K [EP IMPURITY]
• Glutamic acid, N-(p-aminobenzoyl)-, L-
• DS-15609
• 4-Aminobenzoylglutamic acid, United States Pharmacopeia (USP) Reference Standard
• AMINOBENZOYL-L-GLUTAMIC ACID, P-
• A0442
• FOLIC ACID HYDRATE IMPURITY A [EP IMPURITY]
• A825991
• UNII-9BKY99A8HJ
• EINECS 224-261-7
• (-)-N-(P-AMINOBENZOYL)GLUTAMIC ACID
• AM20060626
• NSC-71042
• 4271-30-1
• CS-W012429
• HY-W011713
• N-(4-AMINOBENZOYL)-L-GLUTAMIC ACID [MI]
• CHEMBL3278332
• A-5000
• Q27130821
• DTXSID10873641
• 532-63-8
• (2S)-2((4-AMINOBENZOYL)AMINO)PENTANEDIOIC ACID
• AKOS010366208
• p-aminobenzoylglutamate
• glutamyl-p-aminobenzoic acid
• PABGA
• CALCIUM FOLINATE IMPURITY A (EP IMPURITY)
• METHOTREXATE IMPURITY K (EP IMPURITY)
• para-aminobenzoylglutamic acid
• DTXCID80149845
• 4-AMINOBENZOYLGLUTAMIC ACID (USP-RS)

• MDL： MFCD00042821
• Inchi： 1S/C12H14N2O5/c13-8-3-1-7(2-4-8)11(17)14-9(12(18)19)5-6-10(15)16/h1-4,9H,5-6,13H2,(H,14,17)(H,15,16)(H,18,19)/t9-/m0/s1
• InChI Key： GADGMZDHLQLZRI-VIFPVBQESA-N
• SMILES： O([H])C([C@]([H])(C([H])([H])C([H])([H])C(=O)O[H])N([H])C(C1C([H])=C([H])C(=C([H])C=1[H])N([H])[H])=O)=O

Computed Properties

• Exact Mass: 266.09000
• Monoisotopic Mass: 266.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 3
• Topological Polar Surface Area: 130
• XLogP3: 0
• Surface Charge: 0

Experimental Properties

• Color/Form: Colorless crystal
• Density: 1.2846 (rough estimate)
• Melting Point: 175 ºC (dec.)
• Boiling Point: 607.1℃ at 760 mmHg
• Flash Point: 321.0±31.5 °C
• Refractive Index: 1.6660 (estimate)
• PSA: 129.72000
• LogP: 1.28870
• Vapor Pressure: 0.0±1.8 mmHg at 25°C
• Merck: 426
• Specific Rotation: -15 º (c=2% in 0.1N HCl)
• Solubility: Soluble in water, slightly soluble in ethanol, insoluble in ether

(4-Aminobenzoyl)-L-glutamic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S26-S36/37/39
• Storage Condition：−20°C
• Risk Phrases：R36/37/38

(4-Aminobenzoyl)-L-glutamic acid Customs Data

• HS CODE：2922421000
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters